Cas no 499771-22-1 (1H-Pyrrole-1-ethanol, b,b-dimethyl-)

• Product Name: 1H-Pyrrole-1-ethanol, b,b-dimethyl-
• CAS No: 499771-22-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD00120780
• CID: 328473
• PubChem ID: 2794578
• Update Time: 2025-04-19

1H-Pyrrole-1-ethanol, b,b-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanol, b,b-dimethyl-
• 2-METHYL-2-(1H-PYRROL-1-YL)PROPAN-1-OL
• 2-methyl-2-pyrrol-1-ylpropan-1-ol
• 2-Methyl-2-(1H-pyrrol-1-yl)propan-1-ol, Tech.
• 2-methyl-2-pyrrolylpropan-1-ol
• DTXSID00383229
• SCHEMBL2183850
• FT-0612911
• 499771-22-1
• 1H-Pyrrole-1-ethanol,b,b-dimethyl-
• MFCD00120780
• AKOS006242084

• MDL： MFCD00120780
• Inchi： 1S/C8H13NO/c1-8(2,7-10)9-5-3-4-6-9/h3-6,10H,7H2,1-2H3
• InChI Key： LPIKPFDHQPUHMF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N1C=CC=C1

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.96
• Boiling Point: 223.5°Cat760mmHg
• Flash Point: 89°C
• Refractive Index: 1.491
• PSA: 25.16000
• LogP: 1.21550

1H-Pyrrole-1-ethanol, b,b-dimethyl- Security Information

• Safety Instruction： S24/25